Cas no 74574-01-9 ((3beta)-stigmast-5-ene-3-thiol)

74574-01-9 structure
Product name:(3beta)-stigmast-5-ene-3-thiol
(3beta)-stigmast-5-ene-3-thiol Chemical and Physical Properties
Names and Identifiers
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- (3beta)-stigmast-5-ene-3-thiol
- Stigmast-5-ene-3-thiol, (3beta)-
- DTXSID10996086
- 74574-01-9
- SCHEMBL26012032
- Stigmast-5-ene-3-thiol
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- Inchi: InChI=1S/C29H50S/c1-7-21(19(2)3)9-8-20(4)25-12-13-26-24-11-10-22-18-23(30)14-16-28(22,5)27(24)15-17-29(25,26)6/h10,19-21,23-27,30H,7-9,11-18H2,1-6H3/t20-,21-,23+,24+,25-,26+,27+,28+,29-/m1/s1
- InChI Key: DOLUBMJDZVGCAX-VJSFXXLFSA-N
- SMILES: CCC(CCC(C)C1CCC2C1(CCC3C2CC=C4C3(CCC(C4)S)C)C)C(C)C
Computed Properties
- Exact Mass: 430.36332277g/mol
- Monoisotopic Mass: 430.36332277g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 30
- Rotatable Bond Count: 6
- Complexity: 634
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 9
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 10.3
- Topological Polar Surface Area: 1Ų
(3beta)-stigmast-5-ene-3-thiol Related Literature
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Joseph R. Lovett,Matthew J. Derry,Pengcheng Yang,Fiona L. Hatton,Nicholas J. Warren,Patrick W. Fowler,Steven P. Armes Chem. Sci., 2018,9, 7138-7144
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Mei Zhou RSC Adv., 2016,6, 113322-113326
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Mireia Fernandez Ocaña,Hendrik Neubert,Anna Przyborowska,Richard Parker,Peter Bramley,John Halket,Raj Patel Analyst, 2004,129, 111-115
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Kasper Hald,Poul Jørgensen Phys. Chem. Chem. Phys., 2002,4, 5221-5226
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Mingzhu Yang Chem. Soc. Rev., 2019,48, 850-884
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